High-performance all-organic aqueous batteries based on a poly(imide) anode and poly(catechol) cathode†

Journal of Materials Chemistry A Pub Date: 2020-12-16 DOI: 10.1039/D0TA09404H

Abstract

Aqueous all-polymer batteries (AqPBs) are foreseen as promising solutions for safe, sustainable, and high-performance energy storage applications. Nevertheless, their development is still challenging as it demands precise optimization of both electrodes and the electrolyte composition to be able to sustain a stable redox activity, while delivering an optimal voltage output. Herein, we report AqPBs based on a poly(imide) (PI) anode and poly(catechol) (PC) cathode that exhibit tunable cell voltage depending on the salt used in the aqueous electrolyte, i.e., 0.58, 0.74, 0.89, and 0.95 V, respectively, when Li+, Zn2+, Al3+, and Li+/H+ were utilized as charge carriers. The PI–PC full-cell delivers the best rate performance (a sub-second charge/discharge) and cycling stability (80% capacity retention over 1000 cycles at 5 A g−1) in Li+. Furthermore, a maximum energy/power density of 80.6 W h kganode+cathode−1/348 kW kganode+cathode−1 is achieved in Li+/H+, superior to most of the previously reported AqPBs.

Graphical abstract: High-performance all-organic aqueous batteries based on a poly(imide) anode and poly(catechol) cathode
High-performance all-organic aqueous batteries based on a poly(imide) anode and poly(catechol) cathode†
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Journal of Materials Chemistry A
Journal Name：Journal of Materials Chemistry A
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